Cas no 126067-48-9 (1-(2,4-dichlorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(2,4-dichlorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 126067-48-9
• MF: C₁₁H₈Cl₂N₂O₂
• MW: 271.099420547485
• CID: 3104602
• PubChem ID: 14516402
• Update Time: 2025-04-21

1-(2,4-dichlorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Dichloro-phenyl)-5-methyl-1H-pyrazole-3-carboxylic acid
• DTXCID90511978
• Z285225428
• 1-(2,4-dichlorophenyl)-5-methyl-1H-pyrazole-3-carboxylicacid
• SCHEMBL1831047
• 1-(2,4-dichlorophenyl)-5-methylpyrazole-3-carboxylic acid
• DTXSID80561200
• 126067-48-9
• 1H-Pyrazole-3-carboxylic acid, 1-(2,4-dichlorophenyl)-5-methyl-, lithium salt, mixt. with ethyl 2-[4-[(6-chloro-2-benzoxazolyl)oxy]phenoxy]propanoate (9CI)
• G46539
• 1-(2,4-dichlorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid
• CCG-357490
• 825-235-3
• BFA06748
• 126067-88-7
• AKOS006031280
• EN300-126789

• Inchi： 1S/C11H8Cl2N2O2/c1-6-4-9(11(16)17)14-15(6)10-3-2-7(12)5-8(10)13/h2-5H,1H3,(H,16,17)
• InChI Key： KGCCBXHSOMDSPJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1C(C)=CC(C(=O)O)=N1)Cl

Computed Properties

• Exact Mass: 269.9962829Da
• Monoisotopic Mass: 269.9962829Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 438.5±45.0 °C at 760 mmHg
• Flash Point: 219.0±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-(2,4-dichlorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles